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Compound of Interest

Compound Name: EBI-907

Cat. No.: B607257

Essential Safety and Handling Guide for EBI-907

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling EBI-907, a potent B-RafV600E inhibitor. Adherence
to these protocols is essential to ensure personal safety and maintain a secure laboratory
environment.

EBI-907 is a highly potent and orally efficacious B-RafV600E inhibitor with a low single-digit
nanomolar activity (IC50 = 4.9 nM), making it over 10-fold more potent than Vemurafenib.[1] As
a potent compound, it necessitates careful handling to prevent exposure.[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling EBI-907. The
following table summarizes the required PPE.
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PPE Category

Item

Specifications

Eye Protection

Safety goggles with side-

shields

Must be worn at all times in the

designated handling area.

Hand Protection

Two pairs of chemotherapy-

rated gloves

Inner glove should be tucked
under the gown cuff, and the
outer glove should be over the
cuff. Change gloves

immediately if contaminated.

Body Protection

Impervious laboratory coat or

gown

Solid-front, back-closing
design is required. Should be
resistant to chemical

permeation.

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher)

Required when handling the
compound as a powder
outside of a certified chemical
fume hood or biological safety
cabinet to prevent aerosol

inhalation.

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation of the Workspace:

All handling of EBI-907, particularly the weighing of the solid compound and the preparation

of stock solutions, must be conducted within a certified chemical fume hood or a Class Il

Biosafety Cabinet (BSC).[3]

The work surface should be covered with absorbent, plastic-backed paper to contain any

potential spills.

Ensure a chemical spill kit is readily accessible.
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. Weighing the Compound:

Use a dedicated, calibrated analytical balance located inside the fume hood or BSC.
Handle the container with care to avoid generating dust.

If any material is spilled, decontaminate the area immediately as per the spill response plan.
. Preparing Solutions:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

EBI-907 is shipped as a nhon-hazardous chemical and is stable for several weeks at ambient
temperature.[1] For long-term storage, it should be kept dry, dark, and at -20°C.[1]

Clearly label all solutions with the compound name, concentration, date of preparation, and
the initials of the researcher.

Disposal Plan

All waste generated from handling EBI-907 must be treated as hazardous chemical waste.

Solid Waste: Contaminated PPE (gloves, gown, etc.), absorbent paper, and empty vials
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liguid Waste: Unused solutions containing EBI-907 should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams unless compatibility has been confirmed.

Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of EBI-907 in DMSO:

o Don PPE: Before starting, put on all required PPE as detailed in the table above.
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» Prepare Workspace: Set up the work area inside a chemical fume hood as previously
described.

» Weigh EBI-907:
o Place a sterile, empty microcentrifuge tube on the analytical balance and tare it.

o Carefully add the desired amount of EBI-907 powder (Molecular Weight: 506.95 g/mol ) to
the tube. For 1 ml of a 10 mM solution, you would need 5.07 mg.

o Record the exact weight.
e Dissolve in DMSO:

o Using a calibrated micropipette, slowly add the calculated volume of anhydrous DMSO to
the microcentrifuge tube containing the EBI-907 powder.

o Vortex the tube until the compound is completely dissolved. Gentle warming or sonication
may be used to aid dissolution if necessary.

o Storage: Store the stock solution at -20°C or -80°C in a tightly sealed, labeled container.

Visualizations
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EBI-907 Spill Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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